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Compound of Interest

Compound Name: 1,3,5-Tribromobenzene

Cat. No.: B165230 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 1,3,5-Tribromobenzene

This technical guide provides a comprehensive overview of the melting and boiling point data

for 1,3,5-tribromobenzene, tailored for researchers, scientists, and professionals in drug

development. The document outlines key physical constants, details the experimental protocols

for their determination, and presents a logical workflow for these procedures.

Physical Properties of 1,3,5-Tribromobenzene
1,3,5-Tribromobenzene, also known as sym-tribromobenzene, is a colorless solid at room

temperature.[1][2] It is an important organic intermediate, particularly in the manufacturing of

active pharmaceutical ingredients.[3] Its high degree of symmetry influences its physical

properties, such as its melting point, when compared to its isomers.[4][5][6] The compound is

generally insoluble in water but soluble in organic solvents like hot ethanol, acetic acid,

benzene, chloroform, and ether.[2][3][7]

Data on Melting and Boiling Points
The melting and boiling points of 1,3,5-tribromobenzene have been reported across various

sources. These values are critical for its purification, handling, and application in synthesis. A

summary of the reported data is presented below.
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Physical Property Reported Value (°C) Reported Value (K) Source(s)

Melting Point 122 °C 395 K [1][8]

121-124 °C 394-397 K [3][9]

117-121 °C 390-394 K [7][10]

117.5-123.5 °C 390.5-396.5 K [11]

120 °C 393 K [2]

Boiling Point 271 °C 544 K [1][3][7][8]

244 °C 517 K [2]

Experimental Protocols
Accurate determination of melting and boiling points is fundamental for compound identification

and purity assessment. The standard methodologies are detailed below.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid like 1,3,5-tribromobenzene is determined as a

temperature range from the point of initial liquefaction to complete liquefaction. A narrow range

(typically 0.5-1.0°C) is indicative of a pure substance. Impurities tend to depress and broaden

the melting range.

Apparatus and Materials:

Melting point apparatus or oil bath with a stirrer

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Sample of 1,3,5-tribromobenzene (finely powdered and dry)

Procedure:
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Sample Preparation: A small amount of 1,3,5-tribromobenzene is placed on a clean, dry

surface and crushed into a fine powder.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powder. The

tube is then inverted and tapped gently to pack the sample into the sealed end. This process

is repeated until a column of 1-2 mm of tightly packed sample is achieved.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb. This assembly is then placed in the heating block of a

melting point apparatus or immersed in a heating bath.

Heating: The apparatus is heated slowly, typically at a rate of 1-2°C per minute, especially

when approaching the expected melting point. The bath should be stirred continuously to

ensure uniform temperature distribution.

Observation and Recording: Two temperatures are recorded:

T1: The temperature at which the first drop of liquid appears.

T2: The temperature at which the last crystal of the solid melts.

Reporting: The melting point is reported as the range T1-T2. For accurate results, the

determination should be repeated with a fresh sample in a new capillary tube.

Boiling Point Determination (Siwoloboff Method)
This micro-method is suitable for determining the boiling point of small quantities of a liquid.

Since 1,3,5-tribromobenzene is a solid at room temperature, it must first be melted to apply

this technique.

Apparatus and Materials:

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer
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Heating bath or aluminum block[12]

Sample of 1,3,5-tribromobenzene

Procedure:

Sample Preparation: A small amount of 1,3,5-tribromobenzene is placed in the fusion tube

and gently heated until it melts.

Apparatus Setup: A capillary tube is placed inside the fusion tube with its open end

submerged in the molten sample. The fusion tube is then attached to a thermometer.

Heating: The assembly is heated in a bath or block. As the temperature rises, air trapped in

the capillary tube will expand and be seen escaping as a slow stream of bubbles.

Observation: Heating is continued until a rapid and continuous stream of bubbles emerges

from the capillary tube. This indicates that the vapor pressure of the substance equals the

atmospheric pressure.

Recording: The heat source is removed, and the apparatus is allowed to cool slowly. The

boiling point is the temperature at which the bubbling stops and the liquid just begins to enter

the capillary tube.

Logical Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

melting point of 1,3,5-tribromobenzene.
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Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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